Cas no 1804048-32-5 (Methyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate)

• Product Name: Methyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate
• CAS No: 1804048-32-5
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 4949627
• Update Time: 2025-05-25

Methyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C11H12ClNO3/c1-6(14)10(12)7-3-8(11(15)16-2)5-9(13)4-7/h3-5,10H,13H2,1-2H3
• InChI Key： KRPCIDRYRDNGSJ-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(C=C(C(=O)OC)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 1.4
• Topological Polar Surface Area: 69.4

Additional information on Methyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate

Methyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate (CAS No. 1804048-32-5): A Comprehensive Overview

Methyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate (CAS No. 1804048-32-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, exhibits a unique set of chemical properties that make it a promising candidate for various applications, particularly in the synthesis of bioactive molecules.

The molecular structure of Methyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate consists of a benzoate core substituted with an amino group at the 3-position and a chloro-substituted propyl group at the 5-position. This arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. The presence of both amino and chloro functional groups provides multiple sites for further chemical modification, enabling the development of diverse derivatives with tailored biological activities.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The benzoate scaffold is well-known for its role in various therapeutic applications, including anti-inflammatory, analgesic, and anticancer agents. The introduction of additional functional groups, such as the amino and chloro-substituted propyl group in Methyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate, enhances its versatility and opens up new avenues for drug discovery.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that specifically target kinases, researchers aim to develop novel therapeutic strategies that can modulate these pathways effectively. The structural features of Methyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate make it an attractive building block for such inhibitors.

Recent studies have highlighted the importance of optimizing drug-like properties, such as solubility, bioavailability, and metabolic stability, to enhance the efficacy of pharmacological agents. The< strong>Methyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate molecule has been investigated for its ability to undergo further functionalization to improve these properties. For instance, derivatization strategies can be employed to enhance solubility or to introduce additional pharmacophores that improve binding affinity to biological targets.

The synthesis of Methyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only ensure high yields but also minimize unwanted byproducts, making the process more sustainable and scalable.

The pharmacological evaluation of Methyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate has revealed promising preliminary results. In vitro studies have demonstrated its potential as an inhibitor of specific kinases, suggesting its utility in developing targeted therapies. Additionally, its interaction with other biological targets has been explored, providing insights into its broader therapeutic spectrum.

The compound's unique structural features also make it an interesting candidate for material science applications. For instance, its ability to form stable complexes with metal ions has been investigated for potential use in catalysis or as a component in advanced materials. These applications highlight the versatility of Methyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate beyond traditional pharmaceutical uses.

In conclusion, Methyl 3-amino-5-(1-chloro-2-oxopropyl)benzoate (CAS No. 1804048-32-5) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its complex structure and functional groups provide numerous opportunities for further exploration and development. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a crucial role in advancing both medicinal chemistry and material science.